2-(3,3-dimethylpiperazin-1-yl)acetic acid dihydrochloride
Overview
Description
2-(3,3-dimethylpiperazin-1-yl)acetic acid dihydrochloride, commonly known as DMPAA, is a versatile compound that can be used in a variety of laboratory experiments and scientific research applications. It is an organic compound that is composed of two nitrogen atoms, two hydrogen atoms, three methyl groups, and one acetic acid group. DMPAA is a white crystalline solid with a melting point of 118-120°C and a boiling point of 245-247°C. It is soluble in water and a variety of organic solvents, making it a useful compound for a variety of laboratory applications.
Scientific Research Applications
DMPAA has a variety of scientific research applications, including use in protein crystallization and as a stabilizing agent in enzymatic reactions. It has also been used in studies of the structure and function of proteins and enzymes, as well as in studies of enzyme kinetics. DMPAA has also been used in studies of membrane proteins, and has been shown to be effective in stabilizing these proteins for X-ray crystallography.
Mechanism of Action
DMPAA is believed to act as a stabilizing agent in enzymatic reactions by forming hydrogen bonds with the active site of the enzyme. This allows the enzyme to remain in its active conformation, which is necessary for the enzyme to catalyze the reaction. Additionally, DMPAA can also act as a chaperone, helping to prevent the misfolding of proteins during the crystallization process.
Biochemical and Physiological Effects
DMPAA has been studied for its biochemical and physiological effects in a variety of systems. In studies of the effect of DMPAA on the structure and function of proteins, it has been shown to stabilize the active conformation of proteins and enzymes. Additionally, it has been shown to have an effect on the folding and stability of membrane proteins. In studies of enzyme kinetics, DMPAA has been shown to increase the rate of enzymatic reactions.
Advantages and Limitations for Lab Experiments
The use of DMPAA in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is soluble in a variety of solvents, making it easy to use in a variety of laboratory experiments. Additionally, it is stable at a variety of temperatures, making it suitable for a variety of experiments. However, there are also some limitations to the use of DMPAA in laboratory experiments. It is not suitable for use in experiments involving proteins that require a high degree of specificity, as it can interact with a variety of proteins. Additionally, it can interfere with the activity of some enzymes, making it unsuitable for use in certain types of experiments.
Future Directions
For research include exploring the effects of DMPAA on a variety of proteins and enzymes, as well as exploring its use in studies of enzyme kinetics and membrane proteins. Additionally, research could be conducted to explore the use of DMPAA in the synthesis of other compounds, as well as its potential use as a stabilizing agent for other types of proteins. Finally, research could be conducted to explore the potential use of DMPAA in drug design and delivery.
Synthesis Methods
DMPAA can be synthesized through a variety of methods, including the reaction of 3,3-dimethylpiperazine with acetic anhydride, followed by the addition of hydrochloric acid. The reaction of 3,3-dimethylpiperazine with acetic anhydride produces a mixture of 2-(3,3-dimethylpiperazin-1-yl)acetate and its isomer 3-(3,3-dimethylpiperazin-1-yl)acetate. The addition of hydrochloric acid then converts the acetate isomers into their respective dihydrochloride salts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,3-dimethylpiperazin-1-yl)acetic acid dihydrochloride involves the reaction of 3,3-dimethylpiperazine with chloroacetic acid followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "3,3-dimethylpiperazine", "chloroacetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3,3-dimethylpiperazine in diethyl ether and add chloroacetic acid.", "Step 2: Heat the mixture at reflux for several hours.", "Step 3: Cool the mixture and extract the product with diethyl ether.", "Step 4: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer to obtain 2-(3,3-dimethylpiperazin-1-yl)acetic acid.", "Step 6: Dissolve the product in hydrochloric acid and add sodium hydroxide until the pH is basic.", "Step 7: Filter the precipitated dihydrochloride salt and wash with water.", "Step 8: Dry the product under vacuum to obtain 2-(3,3-dimethylpiperazin-1-yl)acetic acid dihydrochloride." ] } | |
CAS RN |
2703779-90-0 |
Molecular Formula |
C8H18Cl2N2O2 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
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